Cas no 1804912-32-0 (2-Bromo-6-(difluoromethyl)-3-fluoro-4-methoxypyridine)

• Product Name: 2-Bromo-6-(difluoromethyl)-3-fluoro-4-methoxypyridine
• CAS No: 1804912-32-0
• MF: C₇H₅BrF₃NO
• MW: 256.019911527634
• CID: 4860246
• Update Time: 2025-06-07

2-Bromo-6-(difluoromethyl)-3-fluoro-4-methoxypyridine Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-6-(difluoromethyl)-3-fluoro-4-methoxypyridine

• Inchi： 1S/C7H5BrF3NO/c1-13-4-2-3(7(10)11)12-6(8)5(4)9/h2,7H,1H3
• InChI Key： MTVYJKFVXTUUEX-UHFFFAOYSA-N
• SMILES： BrC1=C(C(=CC(C(F)F)=N1)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 172
• XLogP3: 2.6
• Topological Polar Surface Area: 22.1

Additional information on 2-Bromo-6-(difluoromethyl)-3-fluoro-4-methoxypyridine

Professional Introduction to 2-Bromo-6-(difluoromethyl)-3-fluoro-4-methoxypyridine (CAS No. 1804912-32-0)

2-Bromo-6-(difluoromethyl)-3-fluoro-4-methoxypyridine (CAS No. 1804912-32-0) is a sophisticated heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its bromo, fluoro, and methoxy substituents, exhibits a unique structural framework that makes it a valuable intermediate in the synthesis of various bioactive molecules.

The< strong>pyridine core of this molecule provides a privileged scaffold for drug discovery, as pyridine derivatives are widely recognized for their biological activity across multiple therapeutic areas. The presence of electron-withdrawing groups such as the difluoromethyl and fluoro substituents enhances the electronic properties of the molecule, influencing its reactivity and binding affinity to biological targets. This feature is particularly crucial in the design of small-molecule inhibitors and agonists.

In recent years, the pharmaceutical industry has seen a surge in the development of fluorinated compounds due to their improved metabolic stability, lipophilicity, and binding affinity. The incorporation of fluorine atoms into drug candidates has been demonstrated to enhance their pharmacokinetic profiles, making them more suitable for clinical applications. The compound 2-Bromo-6-(difluoromethyl)-3-fluoro-4-methoxypyridine exemplifies this trend, as it combines multiple fluorinated moieties that could contribute to its efficacy and selectivity.

The bromo substituent in this molecule serves as a versatile handle for further functionalization through cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings. These reactions are fundamental in constructing complex molecular architectures and have been extensively employed in the synthesis of novel drug candidates. The methoxy group at the 4-position adds another layer of functional diversity, allowing for modifications that can fine-tune the pharmacological properties of the compound.

Recent studies have highlighted the potential of pyridine derivatives in addressing various diseases, including cancer, inflammation, and infectious disorders. The structural features of 2-Bromo-6-(difluoromethyl)-3-fluoro-4-methoxypyridine make it an attractive candidate for further exploration in these areas. For instance, its ability to interact with biological targets through hydrogen bonding and hydrophobic interactions suggests that it could be developed into a potent modulator of signaling pathways relevant to human health.

The synthesis of this compound involves multi-step organic transformations that require precise control over reaction conditions. Advanced synthetic methodologies, including transition-metal catalysis and flow chemistry, have been utilized to optimize yield and purity. These techniques not only enhance the efficiency of production but also allow for scalable manufacturing processes suitable for industrial applications.

In the realm of computational chemistry, virtual screening and molecular docking studies have been employed to identify potential binding modes of 2-Bromo-6-(difluoromethyl)-3-fluoro-4-methoxypyridine with biological targets. These computational approaches provide valuable insights into the interactions between the compound and its intended receptors, aiding in the rational design of next-generation analogs with improved pharmacological profiles.

The growing interest in fluorinated pyridines has also spurred innovation in analytical techniques for their characterization. Methods such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC) are essential for confirming structural integrity and purity. These analytical tools ensure that researchers can confidently proceed with biological evaluations and preclinical studies.

The potential applications of 2-Bromo-6-(difluoromethyl)-3-fluoro-4-methoxypyridine extend beyond traditional drug development. Its unique structural motifs make it a promising building block for agrochemicals and specialty chemicals, where similar heterocyclic compounds are known to exhibit desirable properties such as bioactivity and environmental stability.

In conclusion, 2-Bromo-6-(difluoromethyl)-3-fluoro-4-methoxypyridine (CAS No. 1804912-32-0) represents a significant advancement in medicinal chemistry due to its versatile structure and potential therapeutic applications. The combination of fluorinated substituents with functional handles like bromo and methoxy groups positions this compound as a key intermediate in the synthesis of innovative bioactive molecules. As research continues to uncover new possibilities in drug discovery, compounds like this one will undoubtedly play a pivotal role in shaping the future of pharmaceuticals.